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Compound of Interest

Compound Name: 2-Chloro-4-iodophenol

Cat. No.: B177997 Get Quote

An In-depth Technical Guide to 2-Chloro-4-iodophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and a proposed synthetic route for 2-Chloro-4-iodophenol. While

specific experimental data on its biological activity is limited, this guide also touches upon the

general toxicological profile of related chlorophenols.

Molecular Structure and Properties
2-Chloro-4-iodophenol is a halogenated aromatic compound with the chemical formula

C₆H₄ClIO.[1][2][3] Its structure consists of a phenol ring substituted with a chlorine atom at the

second position and an iodine atom at the fourth position relative to the hydroxyl group.

Physicochemical Data
A summary of the key quantitative data for 2-Chloro-4-iodophenol is presented in Table 1.
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Property Value Source

Molecular Formula C₆H₄ClIO [1][2][3]

Molecular Weight 254.45 g/mol [1][2][3]

CAS Number 116130-33-7 [1][2]

Appearance Solid (predicted) [4]

Topological Polar Surface Area

(TPSA)
20.23 Å² [3]

logP (octanol-water partition

coefficient)
2.6502 [3]

Hydrogen Bond Donors 1 [3]

Hydrogen Bond Acceptors 1 [3]

Rotatable Bonds 0 [3]

Molecular Structure Diagram
Caption: Molecular structure of 2-Chloro-4-iodophenol.

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for 2-Chloro-4-iodophenol is not readily

available in the searched literature, a plausible route can be devised based on established

methods for the halogenation of phenols. The following protocol is a hypothetical procedure

derived from analogous syntheses of iodo- and chlorophenols.

Proposed Synthesis of 2-Chloro-4-iodophenol
This proposed synthesis involves the iodination of 2-chlorophenol. The hydroxyl group of the

phenol is a strongly activating, ortho-, para-directing group. Since the ortho- position is already

occupied by a chlorine atom, the incoming electrophile (iodine) is directed to the para- position.

Materials:
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2-Chlorophenol

Potassium Iodide (KI)

Sodium Hydroxide (NaOH)

Trichloroisocyanuric acid (TCCA)

Methanol (dry)

Hydrochloric Acid (HCl, dilute)

Ethyl acetate

Hexane (or other suitable solvent for recrystallization)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer, dissolve 2-chlorophenol in dry methanol.

Addition of Reagents: To the stirred solution, add potassium iodide and sodium hydroxide.

Cool the mixture to 0°C in an ice bath.

Iodination: Slowly add a solution of trichloroisocyanuric acid in methanol dropwise via the

dropping funnel, maintaining the temperature at 0°C. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, pour the reaction mixture into water. Acidify the

solution to a pH of approximately 2-4 with dilute hydrochloric acid.

Extraction: Extract the aqueous mixture with ethyl acetate. Combine the organic layers and

wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.
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Purification: Purify the crude 2-Chloro-4-iodophenol by recrystallization from a suitable

solvent system, such as ethyl acetate/hexane, to yield the final product.

Proposed Synthetic Workflow

Start: 2-Chlorophenol Dissolve in Methanol Add KI and NaOH at 0°C Add TCCA in Methanol dropwise at 0°C Quench with Water and Acidify with HCl Extract with Ethyl Acetate Dry, Concentrate, and Recrystallize End: Pure 2-Chloro-4-iodophenol

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2-Chloro-4-iodophenol.

Biological Activity and Signaling Pathways
Specific studies detailing the biological activities and signaling pathways of 2-Chloro-4-
iodophenol are not extensively documented in the public domain. However, the biological

action of chlorophenols, in general, has been investigated.

It is suggested that the toxicity of chlorinated phenols increases with the degree of chlorination.

[5] Higher chlorinated phenols are known to interfere with oxidative phosphorylation, a critical

cellular process for energy production.[5] This effect is believed to be associated with the

chlorophenate ion.[5]

Potential Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
The following diagram illustrates a simplified, hypothetical signaling pathway representing the

potential effect of 2-Chloro-4-iodophenol on cellular respiration, based on the known effects

of other chlorophenols.
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Caption: Potential interference of 2-Chloro-4-iodophenol with oxidative phosphorylation.

Disclaimer: The experimental protocol and signaling pathway described above are based on

analogous compounds and general principles. Researchers should conduct their own

validation and optimization. This compound is intended for research use only.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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